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Compound of Interest

Compound Name: Pimelic Acid

Cat. No.: B051487

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pimelic acid (Heptanedioic acid) is a naturally occurring dicarboxylic acid that serves as a
valuable reference standard in a multitude of analytical applications.[1][2][3] Its stable, non-
volatile nature and structural similarity to other dicarboxylic acids and related metabolites make
it an ideal candidate for use as an internal or external standard in chromatographic and mass
spectrometric techniques. These applications are critical in diverse fields such as clinical
diagnostics, metabolomics, pharmaceutical development, and polymer science.[1][4][5][6] This
document provides detailed application notes and protocols for the effective use of pimelic
acid as a reference standard.

Physicochemical Properties and Data

A comprehensive understanding of the physicochemical properties of pimelic acid is essential
for its proper handling and application as a reference standard.
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Property Value Reference
Chemical Formula C7H1204 [11[4]
Molecular Weight 160.17 g/mol [1][4]
Appearance White crystalline solid [11[3]
Melting Point 103-107 °C [1]4]
Boiling Point 212 °C at 10 mmHg [4]

- Soluble in water (25 g/L at 13
Solubility i [1]
C), ethanol, and acetone.

pKa (at 25°C) 4.71 [1]

Applications in Analytical Chemistry

Pimelic acid is a versatile reference standard with broad applications across various analytical
platforms.

e Gas Chromatography-Mass Spectrometry (GC-MS): As a non-volatile compound, pimelic
acid requires derivatization to a more volatile form, typically through silylation, before GC-
MS analysis. It is commonly used as an internal standard for the quantification of other
organic acids in biological matrices such as urine and serum.[5][7][8]

o High-Performance Liquid Chromatography (HPLC): Pimelic acid can be analyzed directly by
reversed-phase HPLC with UV detection at low wavelengths (around 200-210 nm).[4] It
serves as an excellent external or internal standard for the analysis of other dicarboxylic
acids and related compounds. Derivatization with chromophoric or fluorophoric reagents can
enhance detection sensitivity.[2]

e Metabolomics: In untargeted and targeted metabolomics studies, pimelic acid can be used
as a surrogate standard to monitor and correct for variations in sample preparation and
instrument response, ensuring data quality and comparability across samples.

Experimental Workflows

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://phenomenex.blob.core.windows.net/documents/ef456dba-41e5-472f-83ce-ad264d2ae56c.pdf
https://sielc.com/hplc-separation-of-dicarbon-acids
https://phenomenex.blob.core.windows.net/documents/ef456dba-41e5-472f-83ce-ad264d2ae56c.pdf
https://sielc.com/hplc-separation-of-dicarbon-acids
https://phenomenex.blob.core.windows.net/documents/ef456dba-41e5-472f-83ce-ad264d2ae56c.pdf
https://www.chromatographyonline.com/view/advances-sample-preparation-biological-fluids
https://phenomenex.blob.core.windows.net/documents/ef456dba-41e5-472f-83ce-ad264d2ae56c.pdf
https://sielc.com/hplc-separation-of-dicarbon-acids
https://sielc.com/hplc-separation-of-dicarbon-acids
https://phenomenex.blob.core.windows.net/documents/ef456dba-41e5-472f-83ce-ad264d2ae56c.pdf
https://phenomenex.blob.core.windows.net/documents/ef456dba-41e5-472f-83ce-ad264d2ae56c.pdf
https://www.benchchem.com/product/b051487?utm_src=pdf-body
https://www.benchchem.com/product/b051487?utm_src=pdf-body
https://www.benchchem.com/product/b051487?utm_src=pdf-body
https://scispace.com/pdf/gc-ms-determination-of-organic-acids-with-solvent-extraction-1k13wijvs9.pdf
https://metbio.net/wp-content/uploads/MetBio-Guideline-TENU402189-30-11-2020.pdf
https://www.researchgate.net/publication/14350585_GCMS_Profiling_of_Urinary_Organic_Acids_Evaluated_as_a_Quantitative_Method
https://www.benchchem.com/product/b051487?utm_src=pdf-body
https://sielc.com/hplc-separation-of-dicarbon-acids
https://www.researchgate.net/figure/HPLC-separation-profile-of-standards-of-mono-and-dicarboxylic-acid-naphthacyl-esters_fig3_45687926
https://www.benchchem.com/product/b051487?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The following diagrams illustrate typical experimental workflows for the analysis of organic
acids using pimelic acid as an internal standard.

Sample Preparation GC-MS Analysis Data Processing

Biological Sample (e.g., Urine, Plasma) }—»‘ Spike with Pimelic Acid (Internal Standard) }—»‘ Liquid-Liquid or Solid-Phase Extracncn‘—b‘ Silylation (e.g., with BSTFA) ‘4»‘ GC-MS System ‘4»‘ Data Acquisition }—»‘ Quantification of Analytes ‘4»‘ Final Results ‘

Sample Preparation HPLC Analysis Data Processing

Biological or Environmental Sample ‘—»‘ Spike with Pimelic Acid (Internal Standard) ‘—»‘ Protein Precipitation (if applicable) ‘—»‘ Filtration (0.22 pm) }—»‘ HPLC-UVIVis or HPLC-MS System }—»‘ Data Acquisition ‘4—‘ Quantification of Analytes }—»‘ Final Results ‘

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes: Pimelic Acid as a Reference
Standard in Analytical Chemistry]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b051487#use-of-pimelic-acid-as-a-reference-
standard-in-analytical-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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